4-Fluoro-1H-pyrazole hydrochloride
Overview
Description
“4-Fluoro-1H-pyrazole hydrochloride” is a compound with the molecular formula C3H4ClFN2 . It is a derivative of pyrazole, which is a class of organic compounds with a certain alkalinity . It can be used as an intermediate in organic synthesis and biochemical synthesis, and can be used for the derivatization of drug molecules and biologically active molecules .
Synthesis Analysis
The synthesis of 4-Fluoro-1H-pyrazole involves several steps . The process starts with 2-fluoroacetic acid ethyl ester as the raw material. This is first hydrolyzed to obtain 2-fluoroacetic acid sodium. This is then reacted with DMF to obtain (Z)-3-(dimethylamino)-2-fluoroacrolein. Finally, this is cyclized with hydrazine hydrochloride to obtain 4-Fluoro-1H-pyrazole .
Molecular Structure Analysis
The molecular structure of this compound has been analyzed in several studies . The compound has a molecular weight of 122.53 g/mol . The InChI string representation of the molecule is InChI=1S/C3H3FN2.ClH/c4-3-1-5-6-2-3;/h1-2H, (H,5,6);1H .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 122.53 g/mol, hydrogen bond donor count of 2, hydrogen bond acceptor count of 2, and a rotatable bond count of 0 . The compound has a topological polar surface area of 28.7 Ų and a complexity of 48.1 . The exact mass and monoisotopic mass of the compound are both 122.0047040 g/mol .
Scientific Research Applications
N-Substituted Pyrazolines Synthesis and Structure The compound also plays a role in the synthesis of N-substituted pyrazolines, revealing intricate structural characteristics. The synthesis involves condensing chalcones with hydrazine hydrate, leading to compounds with specific dihedral angles between the pyrazole and the fluoro-substituted rings, as determined through X-ray single crystal structure determination (Loh et al., 2013).
Applications in Medicinal Chemistry and Material Science
Antimicrobial Activity Fluorinated pyrazoles derived from 4-Fluoro-1H-pyrazole hydrochloride have been synthesized and evaluated for their antimicrobial properties. Certain compounds showed promising activities against bacterial strains like Staphylococcus aureus and Escherichia coli, indicating the potential of this compound derivatives in developing new antibacterial agents (Gadakh et al., 2010).
Optical Properties and VOC Affinity The compound has also been explored for its application in material science, specifically in the synthesis of fluorinated bis(pyrazoles) with varying degrees of fluorination. These molecules show notable absorption and fluorescence emission properties, which are slightly affected by the degree of fluorination. Additionally, they demonstrate a unique affinity towards volatile organic compounds (VOCs), making them intriguing for sensor applications (Pedrini et al., 2020).
Safety and Hazards
4-Fluoro-1H-pyrazole hydrochloride is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been associated with acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a target organ .
Biochemical Analysis
Biochemical Properties
4-Fluoro-1H-pyrazole hydrochloride plays a significant role in biochemical reactions, particularly in the synthesis of bioactive molecules. It interacts with various enzymes and proteins, influencing their activity and function. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many drugs and endogenous compounds. The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to either inhibition or modulation of enzyme activity .
Cellular Effects
The effects of this compound on cellular processes are diverse. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound can modulate the activity of signaling molecules such as kinases and phosphatases, thereby affecting downstream signaling pathways. Additionally, it can alter the expression of genes involved in metabolic processes, leading to changes in cellular metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. One key mechanism involves the binding of the compound to specific biomolecules, such as enzymes or receptors. This binding can result in the inhibition or activation of the target molecule, leading to downstream effects on cellular function. For example, the binding of this compound to cytochrome P450 enzymes can inhibit their activity, thereby affecting the metabolism of other compounds .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its efficacy. Long-term exposure to the compound has been associated with changes in cellular function, including alterations in gene expression and metabolic activity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function, while higher doses can lead to significant changes in cellular processes. Threshold effects have been observed, where a certain dosage is required to elicit a measurable response. At high doses, this compound can exhibit toxic or adverse effects, including cellular toxicity and disruption of normal metabolic processes .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound is primarily metabolized by cytochrome P450 enzymes, which catalyze its oxidation and subsequent breakdown. This metabolism can affect the levels of metabolites and influence metabolic flux within the cell. Additionally, this compound can interact with other metabolic enzymes, further modulating its metabolic pathways .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the movement of the compound across cellular membranes and its accumulation in specific cellular compartments. The localization and accumulation of this compound can influence its activity and function, as well as its overall efficacy in biochemical applications .
Subcellular Localization
The subcellular localization of this compound is an important factor that affects its activity and function. The compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. This localization can enhance the efficacy of this compound by concentrating it in areas where it can interact with its target molecules. Additionally, the subcellular distribution of the compound can influence its stability and degradation .
Properties
IUPAC Name |
4-fluoro-1H-pyrazole;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3FN2.ClH/c4-3-1-5-6-2-3;/h1-2H,(H,5,6);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFKLROZLTZSJPV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4ClFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
122.53 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1951440-89-3 | |
Record name | 1H-Pyrazole, 4-fluoro-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1951440-89-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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